Cas no 1823991-11-2 (2-[4-Chloro-2-(trifluoromethyl)phenyl]-2-fluoroethan-1-amine)

2-[4-Chloro-2-(trifluoromethyl)phenyl]-2-fluoroethan-1-amine is a fluorinated aromatic amine derivative with a unique structural motif combining chloro, trifluoromethyl, and fluoro substituents. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis, where its electron-withdrawing groups may enhance reactivity or modulate biological activity. The presence of both fluorine and a trifluoromethyl group can improve metabolic stability and lipophilicity, making it valuable for drug discovery applications. Its well-defined structure allows for precise functionalization, enabling the development of targeted molecules. The compound is typically handled under controlled conditions due to its reactive amine functionality, ensuring stability and purity in synthetic workflows.
2-[4-Chloro-2-(trifluoromethyl)phenyl]-2-fluoroethan-1-amine structure
1823991-11-2 structure
Product Name:2-[4-Chloro-2-(trifluoromethyl)phenyl]-2-fluoroethan-1-amine
CAS No:1823991-11-2
MF:C9H8ClF4N
MW:241.61313533783
CID:6182611
PubChem ID:130136040
Update Time:2025-05-23

2-[4-Chloro-2-(trifluoromethyl)phenyl]-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1823991-11-2
    • EN300-1929381
    • 2-[4-chloro-2-(trifluoromethyl)phenyl]-2-fluoroethan-1-amine
    • 2-[4-Chloro-2-(trifluoromethyl)phenyl]-2-fluoroethan-1-amine
    • Inchi: 1S/C9H8ClF4N/c10-5-1-2-6(8(11)4-15)7(3-5)9(12,13)14/h1-3,8H,4,15H2
    • InChI Key: XZJFFZQMWFRCSY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C(F)(F)F)C=1)C(CN)F

Computed Properties

  • Exact Mass: 241.0281396g/mol
  • Monoisotopic Mass: 241.0281396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

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Additional information on 2-[4-Chloro-2-(trifluoromethyl)phenyl]-2-fluoroethan-1-amine

Introduction to 2-[4-Chloro-2-(trifluoromethyl)phenyl]-2-fluoroethan-1-amine (CAS No. 1823991-11-2)

The compound 2-[4-Chloro-2-(trifluoromethyl)phenyl]-2-fluoroethan-1-amine, identified by the CAS registry number CAS No. 1823991-11-2, is a synthetic organic compound with a unique structure that combines aromatic and aliphatic functional groups. This compound has garnered attention in recent years due to its potential applications in pharmaceutical research and materials science. The molecule consists of a benzene ring substituted with chlorine and trifluoromethyl groups, which are known to enhance stability and bioavailability, coupled with a fluoroethanamine moiety that contributes to its reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of fluorinated compounds like CAS No. 1823991-11-2 in drug discovery. The presence of fluorine atoms in the structure can significantly influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This makes it a valuable candidate for developing drugs targeting various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

The synthesis of 2-[4-Chloro-2-(trifluoromethyl)phenyl]-2-fluoroethan-1-amine involves multi-step organic reactions, often utilizing palladium-catalyzed coupling techniques or nucleophilic substitution strategies. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of biological activity, this compound has shown promise as a lead molecule in several pharmacological studies. For instance, it has demonstrated selective inhibition against certain enzymes involved in disease pathways, making it a potential candidate for drug development. Additionally, its ability to penetrate cellular membranes efficiently suggests its utility in targeting intracellular pathogens or cancer cells.

The trifluoromethyl group attached to the benzene ring contributes significantly to the compound's stability under physiological conditions. This group also plays a role in modulating the electronic properties of the molecule, which can influence its interactions with biological targets such as proteins or nucleic acids. Recent computational studies have utilized molecular docking simulations to predict the binding affinities of this compound with various receptors, providing insights into its potential therapeutic applications.

The fluoroethanamine moiety is another critical feature of this compound. It not only enhances the molecule's solubility but also serves as a reactive site for further chemical modifications. This makes it an ideal building block for constructing more complex molecules or conjugates with enhanced functionalities.

From an environmental perspective, understanding the fate and behavior of compounds like CAS No. 1823991-11-2 is crucial for ensuring sustainable practices in chemical synthesis and disposal. Recent eco-toxicological studies have evaluated its potential impact on aquatic ecosystems, providing valuable data for regulatory compliance and risk assessment.

In conclusion, the compound CAS No. 1823991-11-2, or 2-[4-Chloro-2-(trifluoromethyl)phenyl]-2-fluoroethan-1-amine, represents a significant advancement in modern organic chemistry due to its unique structure and diverse applications. As research continues to uncover its full potential, this compound is poised to play a vital role in both academic and industrial settings.

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